Cas no 218594-01-5 (tert-butyl (3S)-3-formylmorpholine-4-carboxylate)

Tert-butyl (3S)-3-formylmorpholine-4-carboxylate is a chiral morpholine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (3S) configuration and formyl functionality make it valuable for constructing complex molecules with high enantioselectivity. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing for selective deprotection under mild acidic conditions. This compound is particularly useful in peptide coupling reactions, heterocyclic synthesis, and as a precursor for bioactive compounds. Its well-defined structure and reactivity profile facilitate precise modifications, making it a preferred choice for medicinal chemistry applications requiring controlled chirality and functional group compatibility.
tert-butyl (3S)-3-formylmorpholine-4-carboxylate structure
218594-01-5 structure
Product Name:tert-butyl (3S)-3-formylmorpholine-4-carboxylate
CAS No:218594-01-5
MF:C10H17NO4
MW:215.24628329277
MDL:MFCD06738680
CID:243509
PubChem ID:44182322
Update Time:2025-05-28

tert-butyl (3S)-3-formylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinecarboxylicacid, 3-formyl-, 1,1-dimethylethyl ester, (3S)-
    • (S)-N-Boc-3-morpholinecarbaldehyde
    • (S)-tert-butyl 3-formylmorpholine-4-carboxylate
    • 3-(2-OXO-ETHYL)-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 4-Boc-3-(2-Oxoethyl)morpholine
    • (S)-3-FORMYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl (3S)-3-formylmorpholine-4-carboxylate
    • PubChem19324
    • MOLHQYMJBRBXAN-MRVPVSSYSA-N
    • BH056
    • (3S)-4-Boc-3-formyl-morpholine
    • (S)-4-Boc-3-morpholinecarbaldehyde
    • FC0070
    • 1072AB
    • FCH3528806
    • SB
    • (S)-N-BOC-3-MORPHOLINECARBALDEHYDE HCL
    • (S)-3-Formyl-4-Boc-Morpholine
    • J-523504
    • DTXSID301205454
    • A4680
    • tert-butyl (S)-3-formylmorpholine-4-carboxylate
    • CS-0103637
    • MFCD11858434
    • (3S)-4-tert-butoxycarbonyl-3-formylmorpholine
    • 1,1-Dimethylethyl (3S)-3-formyl-4-morpholinecarboxylate
    • 218594-01-5
    • 3-(2-Oxo-Ethyl)morpholine-4-carboxylic acidtert-butyl ester
    • SCHEMBL6132718
    • (S)-tert-Butyl3-formylmorpholine-4-carboxylate
    • AS-39244
    • AKOS015901239
    • MDL: MFCD06738680
    • Inchi: 1S/C10H17NO4/c1-10(2,3)15-9(13)11-4-5-14-7-8(11)6-12/h6,8H,4-5,7H2,1-3H3/t8-/m1/s1
    • InChI Key: MOLHQYMJBRBXAN-MRVPVSSYSA-N
    • SMILES: O1CCN(C(=O)OC(C)(C)C)[C@H](C=O)C1

Computed Properties

  • Exact Mass: 229.13100
  • Monoisotopic Mass: 215.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.088
  • Boiling Point: 330°C at 760 mmHg
  • Flash Point: 153.4°C
  • Refractive Index: 1.462
  • PSA: 55.84000
  • LogP: 1.14920
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl (3S)-3-formylmorpholine-4-carboxylate Security Information

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